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Compound of Interest

Compound Name: 4'-Hydroxypiptocarphin A

Cat. No.: B15590667

4'-Hydroxypiptocarphin A: An In-Depth Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-Hydroxypiptocarphin A is a sesquiterpenoid compound that has been isolated from plants
of the Vernonia genus, specifically from Vernonia angulifolia. As a member of the extensive
family of sesquiterpenoids found in the Asteraceae family, this natural product is of interest to
researchers in the fields of phytochemistry and drug discovery. The complex structure and
potential biological activities of piptocarphin derivatives warrant a detailed understanding of
their physicochemical properties to facilitate further investigation and potential therapeutic
applications.

This technical guide provides a summary of the available physicochemical data for 4'-
Hydroxypiptocarphin A, outlines general experimental protocols for the isolation and
characterization of similar compounds, and presents logical workflows for these processes.

Physicochemical Properties

A thorough search of available scientific literature and chemical databases did not yield
specific, experimentally determined quantitative data for many of the core physicochemical
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properties of 4'-Hydroxypiptocarphin A. The compound is identified by the Chemical
Abstracts Service (CAS) Number 103994-39-4.

General qualitative information suggests that, like many sesquiterpenoids, 4'-
Hydroxypiptocarphin A is likely to be soluble in organic solvents such as dimethyl sulfoxide
(DMSO), methanol, ethanol, and ethyl acetate, with limited solubility in water.

Due to the absence of specific published data, the following table remains incomplete.
Researchers are encouraged to perform experimental determination of these properties upon
isolation of the compound.

Property Value

Molecular Formula Data not available
Molecular Weight Data not available
Melting Point Data not available
Appearance Data not available
Solubility Soluble in DMSO
1H NMR Data Data not available
13C NMR Data Data not available
Mass Spectrometry Data Data not available
Infrared Spectroscopy Data Data not available

Experimental Protocols

While specific experimental details for the isolation and characterization of 4'-
Hydroxypiptocarphin A are not readily available, the following represents a generalized
workflow and common methodologies employed for the isolation and structural elucidation of
sesquiterpenoids from plant material.

General Workflow for Isolation and Characterization
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Plant Material Collection and Preparation

i

Extraction

i

Solvent Partitioning

i

Column Chromatography

i

Further Purification (e.g., HPLC)

i

Structure Elucidation

L

Spectroscopic Analysis (NMR, MS, IR) Physicochemical Property Determination
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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